Cas no 1216571-25-3 (3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide)

3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide structure
1216571-25-3 structure
Product Name:3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide
CAS No:1216571-25-3
MF:C8H9BrO
MW:203.045771360397
CID:2617709
PubChem ID:71309619
Update Time:2025-04-21

3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide
    • 1216571-25-3
    • 1-[Bromo(~13~C)methyl]-3-[(~13~C)methyloxy]benzene
    • DTXSID20745941
    • Inchi: 1S/C8H9BrO/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6H2,1H3/i1+1,6+1
    • InChI Key: ZKSOJQDNSNJIQW-JQBJTBFPSA-N
    • SMILES: Br[13CH2]C1C=CC=C(C=1)O[13CH3]

Computed Properties

  • Exact Mass: 201.99039g/mol
  • Monoisotopic Mass: 201.99039g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 9.2Ų
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